8-[4-(3-Chlorophenyl)piperazin-1-yl]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Cardiovascular Activity
Research has shown that derivatives of piperazine-substituted purine diones exhibit significant cardiovascular effects. Specifically, compounds with variations in the alkylamino substituent demonstrated prophylactic antiarrhythmic activity and hypotensive effects. These compounds have weak affinity for alpha1- and alpha2-adrenoreceptors, indicating their potential in cardiovascular disease treatment or management (Chłoń-Rzepa et al., 2004).
Anti-Inflammatory and Analgesic Agents
Another study focused on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, which exhibited significant COX-2 inhibitory activity, alongside notable analgesic and anti-inflammatory effects. These findings suggest a promising avenue for developing new therapeutic agents targeting inflammation and pain management (Abu‐Hashem et al., 2020).
Antiasthmatic Activity
Xanthene derivatives, including some with the piperazine structure, were synthesized and tested for their antiasthmatic activity. These compounds demonstrated significant vasodilatory and antiasthmatic effects, highlighting their potential in treating asthma through modulation of phosphodiesterase 3 inhibitors (Bhatia et al., 2016).
Anticonvulsant Activity
A study on pyrrolidine-2,5-dione derivatives as potential anticonvulsant agents revealed that certain compounds exhibit significant protective effects against seizures. The research underlines the potential mechanism of action involving sodium and L-type calcium channel blocking, suggesting these derivatives as promising candidates for antiepileptic drug development (Rybka et al., 2017).
Antiproliferative Effect Against Cancer Cell Lines
The antiproliferative effect of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against various human cancer cell lines was evaluated. Some derivatives showed significant activity, indicating their potential as cancer therapeutic agents (Mallesha et al., 2012).
Mycobacterium tuberculosis Inhibition
A study on purine linked piperazine derivatives identified potent inhibitors of Mycobacterium tuberculosis, targeting the MurB enzyme to disrupt peptidoglycan biosynthesis. This discovery opens new avenues for tuberculosis treatment, showing higher potency compared to existing drugs (Konduri et al., 2020).
properties
IUPAC Name |
8-[4-(3-chlorophenyl)piperazin-1-yl]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN8O2S/c1-28-18-17(19(32)27-22(28)33)31(12-13-34-20-24-6-3-7-25-20)21(26-18)30-10-8-29(9-11-30)16-5-2-4-15(23)14-16/h2-7,14H,8-13H2,1H3,(H,27,32,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHYWPOURVNIDRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)C4=CC(=CC=C4)Cl)CCSC5=NC=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN8O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-[4-(3-Chlorophenyl)piperazin-1-yl]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.